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Compound of Interest

Compound Name: Tyvpanasl

Cat. No.: B12380052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Palbociclib (Ibrance®) is a highly selective and potent oral inhibitor of cyclin-dependent kinases

4 and 6 (CDK4 and CDK6).[1][2][3][4] By inhibiting CDK4/6, Palbociclib prevents the

phosphorylation of the retinoblastoma (Rb) protein, leading to cell cycle arrest at the G1/S

transition and subsequent suppression of tumor cell proliferation.[1] These application notes

provide detailed protocols for the preparation and storage of Palbociclib solutions for both in

vitro and in vivo research applications, ensuring consistent and reliable experimental

outcomes.

Physicochemical Properties and Solubility
Palbociclib is a yellow to orange powder. Its solubility is pH-dependent, exhibiting higher

solubility in acidic conditions and significantly decreasing in aqueous media with a pH above

4.5.

Table 1: Physicochemical Properties of Palbociclib
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Property Value Reference

Molecular Formula C₂₄H₂₉N₇O₂

Molecular Weight 447.54 g/mol

Appearance Yellow to orange powder

pKa

~7.3 (secondary piperazine

nitrogen), ~4.1 (pyridine

nitrogen)

Table 2: Solubility of Palbociclib in Common Solvents

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO ≥28.7 mg/mL >64.1 mM

Warming to 37°C

and/or vortexing may

be required.

0.1 M HCl 25 mg/mL 55.9 mM

Ultrasonic and

warming to 60°C may

be required.

Water

<0.002 mg/mL (at pH

9.0) to >0.7 mg/mL (at

pH ≤ 4.3)

- pH-dependent.

Ethanol Insoluble -

PBS - -

A 1 mM stock solution

in PBS has been

reported for in vitro

use.

Solution Preparation Protocols
In Vitro Applications (e.g., Cell Culture)
Protocol 1: Preparation of a 10 mM Palbociclib Stock Solution in DMSO
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Materials:

Palbociclib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or incubator at 37°C (optional)

Procedure:

Weighing: Accurately weigh the desired amount of Palbociclib powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 4.475 mg of Palbociclib.

Dissolving: Add the appropriate volume of DMSO to the Palbociclib powder. For a 10 mM

stock, add 1 mL of DMSO to 4.475 mg of Palbociclib.

Mixing: Vortex the solution thoroughly to ensure complete dissolution. If necessary, warm the

solution at 37°C for a short period to aid dissolution.

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by filtering through a 0.22 µm syringe filter.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C, protected from light.

In Vivo Applications (e.g., Animal Studies)
Protocol 2: Preparation of Palbociclib Formulation in 50 mM Sodium Lactate Buffer (pH 4.0)

Materials:
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Palbociclib powder

Sodium Lactate

Hydrochloric Acid (HCl) or Sodium Hydroxide (NaOH) for pH adjustment

Sterile water for injection

Sterile conical tubes or vials

Calibrated analytical balance

pH meter

Vortex mixer

Sterile filter (0.22 µm)

Procedure:

Buffer Preparation: Prepare a 50 mM sodium lactate buffer. Dissolve the appropriate amount

of sodium lactate in sterile water. Adjust the pH to 4.0 using HCl or NaOH.

Weighing: Weigh the required amount of Palbociclib powder based on the desired final

concentration and dosing volume.

Dissolving: Add the Palbociclib powder to the 50 mM sodium lactate buffer (pH 4.0).

Mixing: Vortex the suspension thoroughly to ensure a uniform mixture. Sonication may be

used to aid in dispersion.

Sterilization: Sterilize the final formulation by filtering through a 0.22 µm syringe filter.

Storage: Prepare the formulation fresh on the day of use. If temporary storage is necessary,

keep it at 2-8°C and protect it from light.

Solution Storage and Stability
Proper storage of Palbociclib solutions is crucial to maintain their stability and efficacy.
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Table 3: Recommended Storage Conditions and Stability

Solution Type Solvent
Storage
Temperature

Stability Notes

Solid Powder - -20°C 24 months Store desiccated.

Stock Solution DMSO -20°C Up to 1 month

Protect from

light. Avoid

repeated freeze-

thaw cycles.

Stock Solution DMSO -80°C Up to 6 months

Protect from

light. Avoid

repeated freeze-

thaw cycles.

In Vivo

Formulation

50 mM Sodium

Lactate (pH 4.0)
2-8°C

Prepare fresh for

each use

Protect from

light.

Experimental Workflow and Signaling Pathway
To facilitate understanding, the following diagrams illustrate the experimental workflow for

solution preparation and the cellular signaling pathway targeted by Palbociclib.
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Caption: Experimental workflow for Palbociclib solution preparation and storage.
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Palbociclib Mechanism of Action
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Caption: Palbociclib inhibits the CDK4/6-Rb signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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